Cas no 59457-83-9 (4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride)

4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride structure
59457-83-9 structure
Product Name:4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride
CAS No:59457-83-9
MF:C14H15ClN4
MW:274.748701334
CID:1615088
PubChem ID:3042307
Update Time:2025-04-21

4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride
    • 6H-Pyrrolo(3,4-d)pyrimidin-2-amine, 4,5-dimethyl-7-phenyl-, monohydrochloride
    • 59457-83-9
    • 4,5-Dimethyl-7-phenyl-6H-pyrrolo(3,4-d)pyrimidin-2-amine monohydrochloride
    • DTXSID10208171
    • Inchi: 1S/C14H14N4.ClH/c1-8-11-9(2)17-14(15)18-13(11)12(16-8)10-6-4-3-5-7-10;/h3-7,16H,1-2H3,(H2,15,18);1H
    • InChI Key: WBYSUAAFPPADLH-UHFFFAOYSA-N
    • SMILES: Cl.N1C(C)=C2C(C)=NC(N)=NC2=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.09875
  • Monoisotopic Mass: 274.0985242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.59
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